![molecular formula C13H12O4 B3867489 7-hydroxy-4-methyl-8-propionyl-2H-chromen-2-one CAS No. 3361-71-5](/img/structure/B3867489.png)
7-hydroxy-4-methyl-8-propionyl-2H-chromen-2-one
Description
7-Hydroxy-4-methyl-8-propionyl-2H-chromen-2-one is a derivative of coumarin . Coumarins, also known as o-hydroxycinnamic acid lactones, are a large class of compounds with the core structure of 1,2-benzopyranone . They are widely found in various natural plants as well as microbial metabolites . Many of these coumarin derivatives have anticoagulant, anti-inflammatory, antibacterial, anticancer, and anti-HIV biological activities . In addition, coumarin contains an α,β-unsaturated lipid structure, which leads to strong fluorescence of their derivatives, and it has important application value in fluorescent probes, dyes, and optical materials .
Synthesis Analysis
The synthesis of this compound and other coumarin derivatives has attracted the attention of many research groups due to their good biological activity and application value in fluorescent probes . The Pechmann coumarin synthesis method is commonly used, where the influence of various Lewis acids on the reaction is discussed, and the optimal synthesis conditions of 7-hydroxy-4-substituted coumarins are explored .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using techniques such as 1H NMR and 13C NMR . For instance, the 1H NMR (600 MHz, chloroform-d, 25°C) of 7-Hydroxy-4-methyl-2H-chromen-2-one is δ 7.49 (d, J = 8.64 Hz, 1 H), 6.87 (s, 1 H), 6.82 (d, J = 8.64 Hz, 1 H), 6.15 (s, 1 H), 5.80 (s, 1 H), 2.40 (s, 3 H); and the 13C (151 MHz, chloroform-d, 25°C) is δ 161.18 (s), 159.12 (s), 155.16 (s), 152.76 (s), 126.00 (d), 113.82 (s), 112.78 (d), 111.96 (d), 103 .Chemical Reactions Analysis
The chemical reactions involving this compound can be studied using various methods. The Pechmann coumarin synthesis method is commonly used in the synthesis of this compound . The influence of various Lewis acids on the reaction is discussed, and the optimal synthesis conditions are explored .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be analyzed using techniques such as 1H NMR and 13C NMR . The 1H NMR (600 MHz, chloroform-d, 25°C) of 7-Hydroxy-4-methyl-2H-chromen-2-one is δ 7.49 (d, J = 8.64 Hz, 1 H), 6.87 (s, 1 H), 6.82 (d, J = 8.64 Hz, 1 H), 6.15 (s, 1 H), 5.80 (s, 1 H), 2.40 (s, 3 H); and the 13C (151 MHz, chloroform-d, 25°C) is δ 161.18 (s), 159.12 (s), 155.16 (s), 152.76 (s), 126.00 (d), 113.82 (s), 112.78 (d), 111.96 (d), 103 .Future Directions
The future directions for the study of 7-hydroxy-4-methyl-8-propionyl-2H-chromen-2-one could include further exploration of its synthesis methods, investigation of its biological properties, and application in fluorescent probes, dyes, and optical materials . Additionally, its potential use in clinical medicine or proprietary medicinal research could be explored .
properties
IUPAC Name |
7-hydroxy-4-methyl-8-propanoylchromen-2-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12O4/c1-3-9(14)12-10(15)5-4-8-7(2)6-11(16)17-13(8)12/h4-6,15H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTEBADYGXJZKDM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=C(C=CC2=C1OC(=O)C=C2C)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80419898 | |
Record name | 2H-1-Benzopyran-2-one, 7-hydroxy-4-methyl-8-(1-oxopropyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80419898 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3361-71-5 | |
Record name | 2H-1-Benzopyran-2-one, 7-hydroxy-4-methyl-8-(1-oxopropyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80419898 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.